Cas no 1421477-37-3 (N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide
• CAS No: 1421477-37-3
• MF: C₁₈H₂₁N₃O₃S₂
• MW: 391.507641553879
• CID: 5365561
• Update Time: 2025-10-19

N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidine-1-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide

• Inchi： 1S/C18H21N3O3S2/c1-12-9-25-18(19-12)26-10-13-4-6-21(7-5-13)17(22)20-14-2-3-15-16(8-14)24-11-23-15/h2-3,8-9,13H,4-7,10-11H2,1H3,(H,20,22)
• InChI Key： MFPDDGUZXIRLAS-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C3OCOC3=C2)=O)CCC(CSC2=NC(C)=CS2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide (CAS No. 1421477-37-3)

N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1421477-37-3, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates key pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The core structure of this compound features a piperidine ring, which is a common motif in many bioactive molecules. Piperidine derivatives are known for their ability to modulate various biological pathways, making them valuable in the design of therapeutic agents. In this particular compound, the piperidine ring is functionalized with a carboxamide group at the 1-position, which enhances its solubility and bioavailability. This modification is crucial for ensuring that the compound can effectively interact with biological targets at relevant concentrations.

Furthermore, the presence of a 2H-1,3-benzodioxol moiety at the 5-position of the benzodioxole ring adds another layer of complexity to its pharmacological profile. Benzodioxole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The specific arrangement of atoms in this moiety contributes to the compound's ability to engage with biological receptors and enzymes, thereby influencing cellular processes.

The other key feature of this compound is the incorporation of a 4-methyl-1,3-thiazol sulfanyl group at the 4-position of the piperidine ring. Thiazole derivatives are extensively studied in medicinal chemistry due to their broad spectrum of biological activities. The sulfanyl group in this context serves as a linker that connects the thiazole ring to the piperidine core, creating a stable and functionalized structure. This linkage not only enhances the compound's overall stability but also influences its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such complex molecules with greater accuracy. Molecular modeling studies suggest that N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. These predictions are based on the known binding affinities of similar compounds and the structural features of this molecule.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways. Additionally, its interaction with bacterial enzymes has been investigated, revealing potential antimicrobial activity against certain resistant strains. These findings are particularly promising given the increasing prevalence of antibiotic-resistant bacteria worldwide.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic core efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantiopure forms of the compound, which is essential for optimal pharmacological activity.

The development of new pharmaceuticals often involves rigorous testing to evaluate their safety and efficacy before they can be translated into clinical use. Preclinical studies are conducted to assess various parameters, including toxicity profiles, pharmacokinetics, and pharmacodynamics. N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-thiazol-2-yl)sulfanyl]methyl}piperidine-1-carboxamide has shown encouraging results in these early stages, suggesting its potential as a lead compound for further development.

The future direction of research on this compound will likely involve optimizing its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Collaborative efforts between synthetic chemists and biologists will be essential in refining its therapeutic potential. Additionally, exploring new synthetic routes could improve scalability and cost-effectiveness for large-scale production.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-4-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}pipdine-1-carboxamide (CAS No.1421477-37--3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. strong>This compound holds considerable potential for further exploration as a therapeutic agent across various disease areas.